Cas no 2229032-94-2 (tert-butyl N-5-bromo-2-(nitromethyl)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-(nitromethyl)phenylcarbamate
• CAS No: 2229032-94-2
• MF: C₁₂H₁₅BrN₂O₄
• MW: 331.162502527237
• CID: 6352459
• PubChem ID: 165845906
• Update Time: 2025-05-19

tert-butyl N-5-bromo-2-(nitromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-bromo-2-(nitromethyl)phenylcarbamate
• 2229032-94-2
• EN300-1888701
• tert-butyl N-[5-bromo-2-(nitromethyl)phenyl]carbamate

• Inchi： 1S/C12H15BrN2O4/c1-12(2,3)19-11(16)14-10-6-9(13)5-4-8(10)7-15(17)18/h4-6H,7H2,1-3H3,(H,14,16)
• InChI Key： BUZUVMLGAPVQQD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C[N+](=O)[O-])=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 330.02152g/mol
• Monoisotopic Mass: 330.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-5-bromo-2-(nitromethyl)phenylcarbamate

Recent Advances in the Study of tert-Butyl N-5-Bromo-2-(Nitromethyl)Phenylcarbamate (CAS: 2229032-94-2)

The compound tert-butyl N-5-bromo-2-(nitromethyl)phenylcarbamate (CAS: 2229032-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-nitromethylphenylcarbamate structure, serves as a critical intermediate in the synthesis of novel bioactive compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies for various diseases.

One of the key areas of research involving this compound is its role in the synthesis of protease inhibitors. Proteases are enzymes that play a pivotal role in numerous physiological and pathological processes, making them attractive targets for therapeutic intervention. Researchers have successfully utilized tert-butyl N-5-bromo-2-(nitromethyl)phenylcarbamate as a building block to develop potent inhibitors of specific proteases, such as cathepsins and caspases, which are implicated in cancer and inflammatory diseases.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of this compound in inhibiting the activity of cathepsin B, a protease associated with tumor progression and metastasis. The study employed a combination of molecular docking simulations and in vitro assays to elucidate the binding interactions and inhibitory mechanisms. The results indicated that the bromo-nitromethylphenylcarbamate moiety significantly enhances the binding affinity and selectivity of the inhibitors.

Another noteworthy application of tert-butyl N-5-bromo-2-(nitromethyl)phenylcarbamate is in the field of antimicrobial drug development. A research team from the University of Cambridge reported the synthesis of novel antimicrobial agents using this compound as a key intermediate. The synthesized derivatives exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study underscored the importance of the nitro and bromo functional groups in conferring antimicrobial properties.

Beyond its applications in drug discovery, this compound has also been explored in materials science. A recent investigation highlighted its potential as a precursor for the development of advanced polymeric materials with tunable properties. The presence of the nitromethyl group allows for facile functionalization, enabling the synthesis of polymers with tailored mechanical and thermal characteristics. Such materials hold promise for applications in biomedical devices and drug delivery systems.

In conclusion, tert-butyl N-5-bromo-2-(nitromethyl)phenylcarbamate (CAS: 2229032-94-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and optimize its utility in various domains, paving the way for innovative therapeutic and technological solutions.